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An In-depth Technical Guide on the Core Reactions of Sodium Carbonate with Dilute Acids

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical reactions

between sodium carbonate (Na₂CO₃) and various dilute acids. It covers the reaction

mechanisms, thermodynamics, and kinetics, and includes detailed experimental protocols for

quantitative analysis.

Core Reaction Principles
Sodium carbonate, the sodium salt of carbonic acid, is a diprotic base. Its reaction with an acid

proceeds in a stepwise manner through two distinct protonation stages. This neutralization

reaction is characterized by the formation of sodium salt, water, and the evolution of carbon

dioxide gas.[1] The overall reaction is visibly marked by effervescence as CO₂ bubbles escape

the solution.[2]
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When reacting with a strong acid, such as dilute hydrochloric acid (HCl) or sulfuric acid

(H₂SO₄), sodium carbonate is completely neutralized. The reaction mechanism involves two

sequential proton transfer steps.[3]

Step 1: Formation of Bicarbonate The carbonate ion (CO₃²⁻) accepts the first proton from the

acid to form the bicarbonate ion (HCO₃⁻).[4] Na₂CO₃ + HCl → NaHCO₃ + NaCl

Step 2: Formation of Carbonic Acid and Decomposition The bicarbonate ion then accepts a

second proton, forming the unstable carbonic acid (H₂CO₃).[4] This acid rapidly decomposes

into water and carbon dioxide gas.[1] NaHCO₃ + HCl → NaCl + H₂O + CO₂ (g)

The overall stoichiometric equation when sufficient acid is present is: Na₂CO₃ + 2HCl → 2NaCl

+ H₂O + CO₂ (g)[2]

Similarly, with dilute sulfuric acid: Na₂CO₃ + H₂SO₄ → Na₂SO₄ + H₂O + CO₂ (g)

The reaction with strong acids is exothermic, releasing heat into the surroundings.[5][6]

Reaction with Weak Acids
The reaction with weak acids, such as acetic acid (CH₃COOH), follows the same two-step

protonation pathway. However, the equilibrium position and reaction rate can differ. The overall

reaction is:

Na₂CO₃ + 2CH₃COOH → 2CH₃COONa + H₂O + CO₂ (g)

Unlike the reaction with strong acids, the reaction between sodium carbonate and some weak

acids, like citric acid, can be endothermic, absorbing heat from the surroundings.[7]

Quantitative Data Summary
Equilibrium Constants
The stepwise reaction is governed by the acid dissociation constants (pKa) of carbonic acid. It

is important to distinguish between the "true" pKa of the molecular species H₂CO₃ and the

"effective" pKa which accounts for the equilibrium between dissolved CO₂ and H₂CO₃ in

aqueous solution.[8][9] For titration purposes, the effective pKa values are most relevant.
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Parameter Value (at 25 °C) Description

pKa₁ (effective) ~6.35

Governs the equilibrium

between CO₂(aq) + H₂O and

HCO₃⁻. Relevant for the first

equivalence point.[10][11]

pKa₁ (true, for H₂CO₃) ~3.45 - 3.75

The actual acid dissociation

constant of the carbonic acid

molecule.[8][12]

pKa₂ ~10.33

Governs the equilibrium

between HCO₃⁻ and CO₃²⁻.

Relevant for the second

equivalence point.[10][13]

Table 1: Acid Dissociation Constants for the Carbonate System.

Thermochemical Data
The enthalpy of neutralization (ΔH) varies depending on the strength of the acid used. The

reaction with a strong acid is more exothermic than with a weak acid because a weak acid

must first ionize, which is an endothermic process.[14]

Reaction
Enthalpy Change
(ΔH)

Type Reference(s)

Strong Acid + Strong

Base (general)

-57 to -58 kJ/mol of

H₂O
Exothermic [15][16][17]

Na₂CO₃(s) + 2HCl(aq) -50.15 kJ/mol Exothermic [18]

Na₂CO₃(s) + excess

CH₃COOH(aq)

(ethanoic acid)

+29.5 kJ/mol Endothermic [19]

Integral Enthalpy of

Solution of Na₂CO₃(s)
-26.7 kJ/mol Exothermic [7]
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Table 2: Enthalpy Changes for Sodium Carbonate Reactions.

Experimental Protocols
Protocol 1: Titrimetric Analysis (Warder Method)
The Warder method is a double-indicator titration used to determine the concentration of

carbonate and hydroxide in a mixed sample, or simply the two equivalence points of a pure

sodium carbonate solution.[4][20]

Objective: To quantify the carbonate concentration in a solution by titration with a standardized

strong acid (e.g., 0.1 M HCl).

Materials:

Sodium carbonate solution (analyte)

Standardized hydrochloric acid solution (0.1 M)

Phenolphthalein indicator solution

Methyl orange indicator solution

Burette, pipette (25 mL), conical flasks (250 mL)

Distilled water

Procedure:

Rinse and fill the burette with the standardized HCl solution. Record the initial volume.

Pipette 25 mL of the sodium carbonate solution into a clean conical flask.

Add 2-3 drops of phenolphthalein indicator. The solution will turn pink.

Titrate with HCl while swirling the flask until the pink color just disappears. This is the first

endpoint (V₁). This volume corresponds to the conversion of all carbonate to bicarbonate:

CO₃²⁻ + H⁺ → HCO₃⁻.[4]
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Record the burette reading for V₁.

To the same solution, add 2-3 drops of methyl orange indicator. The solution will turn yellow.

Continue titrating with HCl until the solution turns a persistent orange-red. This is the second

endpoint (V₂). This second volume of titrant corresponds to the neutralization of the

bicarbonate formed in the first step: HCO₃⁻ + H⁺ → H₂O + CO₂.[4]

Record the final burette reading (V₂).

Repeat the titration at least twice more for concordant results.

Calculations:

The volume of HCl used for the first step is V₁.

The volume of HCl used for the second step is (V₂ - V₁).

Theoretically, for pure sodium carbonate, V₁ should be equal to (V₂ - V₁), meaning V₂ = 2V₁.

The moles of Na₂CO₃ can be calculated using the volume from the second step: Moles of

Na₂CO₃ = Molarity of HCl × (V₂ - V₁)

Alternatively, using the total volume: Moles of Na₂CO₃ = (Molarity of HCl × V₂) / 2

Protocol 2: Calorimetric Determination of Enthalpy of
Reaction
Objective: To measure the enthalpy change for the reaction between solid sodium carbonate

and excess dilute hydrochloric acid.

Materials:

Coffee-cup calorimeter (e.g., two nested polystyrene cups with a lid)

Digital thermometer (± 0.1 °C)

Anhydrous sodium carbonate (solid)
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Dilute hydrochloric acid (~1.0 M)

Stirring rod or magnetic stirrer

Weighing balance

Procedure:

Measure a fixed volume (e.g., 50.0 mL) of the dilute HCl solution and place it into the

calorimeter.

Allow the acid to reach thermal equilibrium and record its initial, stable temperature

(T_initial).[5]

Accurately weigh a specific mass (e.g., ~2.0 g) of anhydrous sodium carbonate.

Add the solid sodium carbonate to the acid in the calorimeter, replace the lid, and

immediately begin stirring to ensure complete reaction.[18]

Monitor the temperature, recording the highest temperature reached (T_final).[5]

Calculate the temperature change, ΔT = T_final - T_initial.

Calculations:

Calculate the heat absorbed by the solution (q_soln): q_soln = m × c × ΔT

m = mass of the final solution (mass of acid + mass of Na₂CO₃). Assume the density of the

acid solution is 1.0 g/mL.

c = specific heat capacity of the solution (assume it's the same as water, 4.184 J/g·°C).

Calculate the heat of reaction (q_rxn): q_rxn = -q_soln (assuming negligible heat loss to the

calorimeter).

Calculate the moles of Na₂CO₃ reacted: moles = mass of Na₂CO₃ / molar mass of Na₂CO₃

(105.99 g/mol)
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Calculate the molar enthalpy of reaction (ΔH): ΔH = q_rxn / moles of Na₂CO₃ (The result will

be in J/mol; convert to kJ/mol).

Protocol 3: Determination of Reaction Rate via Gas
Evolution
Objective: To determine the initial rate of reaction by measuring the volume of CO₂ evolved

over time.[21]

Materials:

Gas syringe or an inverted measuring cylinder in a trough of water.

Conical flask with a side arm connected to the gas collection apparatus.

Sodium carbonate (solid or solution)

Dilute hydrochloric acid

Stopwatch

Procedure:

Set up the gas collection apparatus. If using an inverted cylinder, ensure it is completely filled

with water.

Place a known mass of sodium carbonate powder (or a known volume of solution) into the

conical flask.

Measure a specific volume of dilute HCl into a separate container (e.g., a test tube that can

be tipped over inside the flask).

Seal the flask. Tip the flask to mix the reactants and start the stopwatch simultaneously.[22]

Record the volume of CO₂ gas collected at regular time intervals (e.g., every 15 seconds)

until the reaction ceases.

Plot a graph of the volume of CO₂ (y-axis) against time (x-axis).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.chemguide.co.uk/physical/basicrates/experimental.html
https://chem.libretexts.org/Bookshelves/General_Chemistry/Map%3A_General_Chemistry_(Petrucci_et_al.)/14%3A_Chemical_Kinetics/14.02%3A_Measuring_Reaction_Rates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15948890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The initial rate of reaction is determined by calculating the gradient of the tangent to the

curve at time t=0.[21]

The experiment can be repeated by varying the concentration of the acid or the mass of the

carbonate to determine the order of the reaction with respect to each reactant.[22]
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Caption: Stepwise protonation pathway of sodium carbonate with a strong acid.
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Caption: Experimental workflow for the Warder double-indicator titration method.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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